Cas no 1806494-15-4 (4-Nitro-1H-benzimidazole-6-carboxylic acid)

• Product Name: 4-Nitro-1H-benzimidazole-6-carboxylic acid
• CAS No: 1806494-15-4
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 4824782
• Update Time: 2023-08-19

4-Nitro-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1H-benzimidazole-6-carboxylic acid

• Inchi： 1S/C8H5N3O4/c12-8(13)4-1-5-7(10-3-9-5)6(2-4)11(14)15/h1-3H,(H,9,10)(H,12,13)
• InChI Key： DBTPDAHBKYQZCZ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2=C(C=1)NC=N2)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 0.8
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives